2-adamantyl{5-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]-2-nitrophenyl}amine

• IUPAC Name: 1-[4-[3-(2-adamantylamino)-4-nitrophenyl]piperazin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C25H36N4O3/c1-25(2,3)24(30)28-8-6-27(7-9-28)20-4-5-22(29(31)32)21(15-20)26-23-18-11-16-10-17(13-18)14-19(23)12-16/h4-5,15-19,23,26H,6-14H2,1-3H3
• InChI Key: MPCWEOFKEKKGAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NC3C4CC5CC(C4)CC3C5
• Molecular Formula: C25H36N4O3
• Molecular Weight: 440.6 g/mol

Description

2-adamantyl{5-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]-2-nitrophenyl}amine, commonly known as ADAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ADAP belongs to the class of adamantylphenylamines and has shown promising results in various studies related to neurological disorders, cancer, and inflammation.

Scientific Research Applications

Synthesis and Chemical Properties

Adamantane derivatives, including 2-adamantyl{5-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]-2-nitrophenyl}amine, are synthesized through various chemical reactions involving adamantyl isothiocyanate and secondary amines, leading to carbothioamides and dicarbothioamides. These compounds have been further reacted with various reagents to yield a wide range of products with potential biological activities (Al-Abdullah et al., 2015; El-Emam et al., 2004). Additionally, adamantylation of saturated nitrogen-containing heterocycles has been explored, highlighting the significance of the adamantyl radical in enhancing the biological potency of nitrogen heterocycles (Butov & Mokhov, 2014).

Biological Activities and Applications

• Antimicrobial Activity : Adamantane derivatives have been extensively studied for their antimicrobial properties. Compounds synthesized from adamantyl isothiocyanate have shown potent antibacterial activity against various Gram-positive and Gram-negative bacteria and the yeast-like fungus Candida albicans (Al-Abdullah et al., 2015).

• Antiviral and Anti-HIV-1 Activity : Some adamantane derivatives, especially those involving 1,3,4-oxadiazoles and 1,3,4-oxadiazoline-2-thiones, have been evaluated for their antiviral activities, including anti-HIV-1 effects, showing potential as therapeutic agents in viral infections (El-Emam et al., 2004).

• Neuroprotective Agents : Fluorescent heterocyclic adamantane amines have been developed as multifunctional neuroprotective agents, showing promise in inhibiting N-methyl-d-aspartate (NMDA) receptor/ion channels, calcium channels, and nitric oxide synthase, alongside demonstrating antioxidant properties. This multifunctionality suggests their potential application in neuroprotection and neurological assay development (Joubert et al., 2011).

• Anti-inflammatory Activity : The synthesis of N-substituted and S-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols has led to compounds with significant anti-inflammatory activity, demonstrating the therapeutic potential of adamantane derivatives in treating inflammation (Al-Abdullah et al., 2014).